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Compound of Interest

Pomalidomide-NH-PEG6-amide-
C2-CPI-1612

Cat. No.: B15544345

Compound Name:

Technical Support Center: Pomalidomide-NH-
PEG6-amide-C2-CPI-1612

This technical support center provides guidance on the stability and storage of Pomalidomide-
NH-PEG6-amide-C2-CPI-1612, a CBP/EP300 degrader. The information is intended for
researchers, scientists, and drug development professionals. Always refer to the product-
specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized powder of Pomalidomide-NH-PEG6-amide-C2-CPI-
1612 upon receipt?

Al: The lyophilized powder is typically shipped at room temperature for deliveries within the
continental US. However, for long-term storage, it is recommended to store the solid compound
at -20°C or -80°C, protected from light. Please consult the Certificate of Analysis that
accompanies your specific product lot for the recommended storage temperature and shelf-life.

Q2: What is the recommended solvent for reconstituting Pomalidomide-NH-PEG6-amide-C2-
CPI-16127
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A2: The solubility of this compound may vary. It is crucial to refer to the product datasheet or
Certificate of Analysis for solvent recommendations. For many similar compounds, DMSO is a
common solvent for creating a stock solution.

Q3: How should | store the reconstituted stock solution?

A3: Once reconstituted, stock solutions should be aliquoted to avoid repeated freeze-thaw
cycles. Store these aliquots at -80°C for long-term stability. A typical recommendation for similar
compounds is that a stock solution in a suitable solvent can be stable for several months at
-80°C. For short-term use, some solutions may be stored at -20°C for a limited time. Always
refer to the product-specific documentation for precise stability information.

Q4: Can | store the reconstituted solution at 4°C?

A4: It is generally not recommended to store reconstituted solutions of complex molecules like
this at 4°C for extended periods, as this can lead to degradation. For use within a single day,
keeping the solution on ice is acceptable. For any storage longer than a few hours, freezing is
recommended.
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Issue

Possible Cause

Recommended Action

Compound appears degraded

or shows reduced activity.

Improper storage of the
lyophilized powder.

Always store the solid
compound at the
recommended temperature
(-20°C or -80°C) as specified

on the Certificate of Analysis.

Repeated freeze-thaw cycles

of the stock solution.

Aliguot the stock solution into
single-use volumes to

minimize freeze-thaw cycles.

Extended storage of the stock
solution at an inappropriate

temperature.

For long-term storage, always
use -80°C. Avoid storing stock
solutions at 4°C or room
temperature for prolonged

periods.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

Consult the product datasheet
or Certificate of Analysis for the
recommended solvent. If the
information is unavailable,
perform a small-scale solubility
test with common solvents like
DMSO, DMF, or ethanol.

The compound has

precipitated out of solution.

Gently warm the solution and
vortex to redissolve. Ensure
the storage temperature for the
stock solution is appropriate to

maintain solubility.

Experimental Protocols

Protocol 1: Reconstitution of Pomalidomide-NH-PEG6-amide-C2-CPI-1612

o Preparation: Before opening, bring the vial of the lyophilized compound to room temperature

to prevent condensation.
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e Solvent Addition: Add the appropriate volume of the recommended solvent (e.g., DMSO) to
the vial to achieve the desired stock solution concentration.

o Dissolution: Gently vortex or sonicate the vial until the compound is completely dissolved.

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in appropriate
storage tubes.

o Storage: Store the aliquots at -80°C for long-term storage.

Visualizations
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Caption: Workflow for Reconstitution and Storage.
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Reduced Compound Activity?
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Caption: Troubleshooting Reduced Compound Activity.

 To cite this document: BenchChem. [Pomalidomide-NH-PEG6-amide-C2-CPI-1612 stability
and storage conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544345#pomalidomide-nh-peg6-amide-c2-cpi-
1612-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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